Cas no 2166870-38-6 (6-(piperidin-3-yl)piperidin-3-ylmethanamine)
6-(piperidin-3-yl)piperidin-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 6-(piperidin-3-yl)piperidin-3-ylmethanamine
- EN300-1477549
- 2166870-38-6
- [6-(piperidin-3-yl)piperidin-3-yl]methanamine
-
- Inchi: 1S/C11H23N3/c12-6-9-3-4-11(14-7-9)10-2-1-5-13-8-10/h9-11,13-14H,1-8,12H2
- InChI Key: QQEYHIAWBLGERG-UHFFFAOYSA-N
- SMILES: N1CC(CN)CCC1C1CNCCC1
Computed Properties
- Exact Mass: 197.189197746g/mol
- Monoisotopic Mass: 197.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.1Ų
6-(piperidin-3-yl)piperidin-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477549-1.0g |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1477549-50mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 50mg |
$1020.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-100mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 100mg |
$1068.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-250mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 250mg |
$1117.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-500mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 500mg |
$1165.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-1000mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 1000mg |
$1214.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-2500mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 2500mg |
$2379.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-5000mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 5000mg |
$3520.0 | 2023-09-28 | ||
| Enamine | EN300-1477549-10000mg |
[6-(piperidin-3-yl)piperidin-3-yl]methanamine |
2166870-38-6 | 10000mg |
$5221.0 | 2023-09-28 |
6-(piperidin-3-yl)piperidin-3-ylmethanamine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
Additional information on 6-(piperidin-3-yl)piperidin-3-ylmethanamine
Introduction to 6-(Piperidin-3-Yl)Piperidin-3-Ylmethanamine (CAS No. 2166870-38-6)
6-(Piperidin-3-Yl)Piperidin-3-Ylmethanamine (CAS No. 2166870-38-6) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure features two piperidine rings connected by a methylene group, creating a bicyclic system that contributes to its distinctive properties.
The chemical structure of 6-(Piperidin-3-Yl)Piperidin-3-Ylmethanamine is characterized by a six-membered ring system with nitrogen atoms at specific positions, which influences its physical and chemical properties. Recent studies have highlighted the compound's potential as a building block for synthesizing bioactive molecules, particularly in the context of neurodegenerative diseases and cancer therapy. Researchers have explored its ability to modulate cellular pathways involved in these conditions, making it a promising candidate for further investigation.
One of the key aspects of 6-(Piperidin-3-Yl)Piperidin-3-Ylmethanamine is its synthesis methodology. Scientists have developed efficient routes to synthesize this compound, often utilizing catalytic processes that enhance yield and purity. These advancements have made it easier to scale up production for research purposes, facilitating its use in preclinical studies.
In terms of biological activity, this compound has shown potential as a modulator of ion channels, which are critical for various physiological processes. Recent findings suggest that it may influence voltage-gated sodium channels, potentially offering therapeutic benefits in conditions such as epilepsy and chronic pain. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has been explored, further underscoring its versatility in pharmacological applications.
The toxicological profile of 6-(Piperidin-3-Yl)Piperidin-3-Ylmethanamine is another area of active research. Initial studies indicate that it exhibits low toxicity at therapeutic doses, which is a favorable attribute for drug candidates. However, further research is needed to fully understand its safety profile and long-term effects.
Looking ahead, the compound's role in drug design is expected to expand as researchers continue to uncover its potential interactions with biological targets. Its structural flexibility and unique pharmacokinetic properties make it an attractive candidate for developing novel therapeutics. Moreover, advancements in computational chemistry are enabling scientists to predict its binding affinities to various protein targets, accelerating the drug discovery process.
In conclusion, 6-(Piperidin-3-Yl)Piperidin-3-Ylmethanamine (CAS No. 2166870-38-6) is a versatile compound with significant potential in the field of medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and biological studies, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.
2166870-38-6 (6-(piperidin-3-yl)piperidin-3-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)